Cas no 130332-59-1 (4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione)

• Product Name: 4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione
• CAS No: 130332-59-1
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 102683
• PubChem ID: 4116255
• Update Time: 2025-04-18

4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylpropyl)-2,4-dioxo-5-pyrimidinyl]-
• 4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione
• N-[6-Amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylpropyl)-2,4-dioxo-5-pyrimidinyl]- formamide
• N-[6-amino-3-methyl-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl]formamide
• 130332-59-1
• J-005794
• N-[4-amino-1-methyl-3-(2-methylpropyl)-2,6-dioxopyrimidin-5-yl]formamide
• FT-0661823
• DTXSID00399486
• AKOS030254278
• DB-295166
• N-(6-Amino-1-isobutyl-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide

• Inchi： 1S/C10H16N4O3/c1-6(2)4-14-8(11)7(12-5-15)9(16)13(3)10(14)17/h5-6H,4,11H2,1-3H3,(H,12,15)
• InChI Key： LMOKKAVXMYWEOD-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(N)N1CC(C)C)NC=O)=O

Computed Properties

• Exact Mass: 240.12238
• Monoisotopic Mass: 240.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.7A^2

Experimental Properties

• Density: 1.29
• Melting Point: 268-269°C
• Boiling Point: 374.9°C at 760 mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.577
• PSA: 95.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides